Cas no 1260741-00-1 (1-(2,6-Difluorophenyl)cyclobutanecarbonitrile)

1-(2,6-Difluorophenyl)cyclobutanecarbonitrile structure
1260741-00-1 structure
Product Name:1-(2,6-Difluorophenyl)cyclobutanecarbonitrile
CAS No:1260741-00-1
MF:C11H9F2N
MW:193.192669630051
MDL:MFCD11036673
CID:4565495
PubChem ID:55265263
Update Time:2024-11-04

1-(2,6-Difluorophenyl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-Difluorophenyl)cyclobutane-1-carbonitrile
    • 1-(2,6-Difluorophenyl)cyclobutanecarbonitrile
    • 1-(2,6-fluorophenyl)cyclobutane-1-carbonitrile
    • Cyclobutanecarbonitrile, 1-(2,6-difluorophenyl)-
    • AC3468
    • SCHEMBL18742468
    • 1260741-00-1
    • MFCD11036673
    • SY226089
    • TS-02734
    • CS-0443418
    • AKOS006308588
    • Cyclobutanecarbonitrile,1-(2,6-difluorophenyl)-
    • MDL: MFCD11036673
    • Inchi: 1S/C11H9F2N/c12-8-3-1-4-9(13)10(8)11(7-14)5-2-6-11/h1,3-4H,2,5-6H2
    • InChI Key: RVWMRQGDXZRNJE-UHFFFAOYSA-N
    • SMILES: C1(C2=C(F)C=CC=C2F)(C#N)CCC1

Computed Properties

  • Exact Mass: 193.07030562g/mol
  • Monoisotopic Mass: 193.07030562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų

1-(2,6-Difluorophenyl)cyclobutanecarbonitrile Pricemore >>

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